Cas no 1805396-90-0 (Methyl 3-chloro-5-cyano-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-chloro-5-cyano-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805396-90-0
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4808465
• Update Time: 2023-08-18

Methyl 3-chloro-5-cyano-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-cyano-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H5ClF2N2O2/c1-16-9(15)7-6(10)5(8(11)12)4(2-13)3-14-7/h3,8H,1H3
• InChI Key： ZBDIEGCZLQLMEN-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=NC=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2
• Topological Polar Surface Area: 63